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molecular formula C7H7ClN2O2 B181444 4-chloro-N-methyl-2-nitroaniline CAS No. 15950-17-1

4-chloro-N-methyl-2-nitroaniline

Cat. No. B181444
CAS RN: 15950-17-1
M. Wt: 186.59 g/mol
InChI Key: LUTBHMSHJATKIS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07301036B2

Procedure details

To a solution of 4-chloro-2-nitroaniline (10 mmol, 1.73 g) in DMF (10 mL) was added portionwise NaH (12 mmol, 480 mg of a 60% suspension in mineral oil) (exothermic, gas evolution). After 10 min MeI (20 mmol, 1.2 mL) was added to the reaction mixture. After 1 h the reaction mixture was poured into aqueous NaHCO3 and brine to afford the product as an orange precipitate, which was filtered, washed with water and dried in vacuo. H1 NMR (500 MHz, d6-DMSO): δ 8.22 (m, 1H), 8.02 (d, J=2.5 Hz, 1H), 7.56 (dd, J=9.1 Hz, 2.5 Hz, 1H), 7.02 (d, J=9.4 Hz, 1H), 2.94 (d, J=5.0 Hz, 3H).
Name
4-chloro-2-nitroaniline
Quantity
1.73 g
Type
reactant
Reaction Step One
Name
NaH
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
suspension
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
DMF
Quantity
10 mL
Type
solvent
Reaction Step One
Name
MeI
Quantity
1.2 mL
Type
reactant
Reaction Step Two
Name
NaHCO3
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
brine
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
4-chloro-N-methyl-2-nitroaniline

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:8]=[CH:7][C:5]([NH2:6])=[C:4]([N+:9]([O-:11])=[O:10])[CH:3]=1.[H-].[Na+].CI.[C:16]([O-])(O)=O.[Na+]>CN(C=O)C.[Cl-].[Na+].O>[Cl:1][C:2]1[CH:8]=[CH:7][C:5]([NH:6][CH3:16])=[C:4]([N+:9]([O-:11])=[O:10])[CH:3]=1 |f:1.2,4.5,7.8.9|

Inputs

Step One
Name
4-chloro-2-nitroaniline
Quantity
1.73 g
Type
reactant
Smiles
ClC1=CC(=C(N)C=C1)[N+](=O)[O-]
Name
NaH
Quantity
0 (± 1) mol
Type
reactant
Smiles
[H-].[Na+]
[Compound]
Name
suspension
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
DMF
Quantity
10 mL
Type
solvent
Smiles
CN(C)C=O
Step Two
Name
MeI
Quantity
1.2 mL
Type
reactant
Smiles
CI
Step Three
Name
NaHCO3
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(=O)(O)[O-].[Na+]
Name
brine
Quantity
0 (± 1) mol
Type
solvent
Smiles
[Cl-].[Na+].O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
to afford the product as an orange precipitate, which
FILTRATION
Type
FILTRATION
Details
was filtered
WASH
Type
WASH
Details
washed with water
CUSTOM
Type
CUSTOM
Details
dried in vacuo

Outcomes

Product
Name
4-chloro-N-methyl-2-nitroaniline
Type
Smiles
ClC1=CC(=C(NC)C=C1)[N+](=O)[O-]

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.